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Compound of Interest

Compound Name: DL-TYROSINE (3,3-D2)

Cat. No.: B1579887

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential, step-by-step information for the safe and compliant disposal of
DL-TYROSINE (3,3-D2), ensuring the protection of both laboratory personnel and the
environment.

DL-TYROSINE (3,3-D2), a deuterated form of the amino acid tyrosine, is generally not
classified as a hazardous material for transport.[1] However, like all laboratory chemicals, it
requires careful handling and adherence to established disposal protocols. The primary
principle is to manage its disposal in accordance with all applicable national, state, and local

regulations.[1][2]

Key Safety and Disposal Information

The following table summarizes crucial data regarding the handling and disposal of DL-
TYROSINE (3,3-D2).
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Property Data Citations

) White to off-white crystalline
Physical Form _ [31[4]
powder/solid.

Combustibility Combustible. [1][2]

In case of fire, may liberate
] Nitrogen oxides (NOXx), Carbon
Hazardous Combustion ) [2][5][6]
monoxide (CO), and Carbon

dioxide (CO2).

] May cause skin, eye, and
Primary Hazards , o [4][5][6]
respiratory tract irritation.

Store in a dry, cool, and well-
Storage ventilated place in a tightly [2][517]

closed container.

Sweep up, place in a sealed
Spill Cleanup container for disposal, and [415]

avoid generating dust.

Standard Operating Procedure for Disposal

Adherence to a systematic disposal workflow is paramount. The following procedure outlines
the necessary steps for safely managing DL-TYROSINE (3,3-D2) waste.

1. Personal Protective Equipment (PPE):

Before handling, ensure appropriate PPE is worn, including protective gloves, clothing, and
eye protection (safety goggles with side protection).[2][5]

If dust formation is possible, respiratory protection (e.g., a particulate filter device like a P1
filter) is necessary.[2]

2. Waste Segregation and Collection:

Do Not Mix: Never mix DL-TYROSINE (3,3-D2) waste with other chemical waste streams.[1]
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» Original Containers: Whenever possible, leave the chemical in its original container.[1]

o Labeling: Ensure the waste container is clearly and accurately labeled as "DL-TYROSINE
(3,3-D2) Waste."

3. Handling Spills:

o Containment: In the event of a spill, prevent the powder from entering drains or waterways.

[2]
o Cleanup: Carefully sweep up the dry material, avoiding dust generation.[5]

o Collection: Place the collected material into a suitable, sealed container labeled for disposal.

[51[6]
o Decontamination: Wash the spill site after the material has been collected.[4]
4. Disposal of Empty Containers:

» Contaminated Packaging: Handle containers that are not completely empty in the same
manner as the substance itself.[1][2]

» Recycling: Completely emptied and cleaned packages may be recycled according to local
guidelines.[2]

5. Final Disposal:

o Consult an Expert: The most critical step is to consult with your institution's environmental
health and safety (EHS) office or a licensed waste disposal contractor to determine the
appropriate disposal method.[2]

e Regulatory Compliance: All waste must be disposed of in accordance with national and local
environmental regulations.[1] This may involve incineration at an approved waste disposal
plant or other specified methods.[5][6]

Visualizing the Disposal Workflow
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The following diagram illustrates the logical steps and decision points in the proper disposal
process for DL-TYROSINE (3,3-D2).

Start: Identify DL-TYROSINE
(3,3-D2) for Disposal

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Type

Unused Product Empty Packaging

[Solid Waste / Unused Produca Spill Residue Empty Container
Step 3b: Sweep Up Dry Material. ] [Step 3c: Decontaminate Containej
r.

Step 3a: Place in a Labeled,
=37 5 WiEEE EE A, Place in Labeled, Sealed Containe Thoroughly.

Do Not Mix with Other Waste.
Recycle Container per
Institutional Guidelines

Step 4: Transfer to Licensed
Waste Disposal Contractor or EHS

[End: Disposal Completej

Click to download full resolution via product page

Caption: Disposal workflow for DL-TYROSINE (3,3-D2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1579887?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/sds/sigma/93829
https://www.carlroth.com/medias/SDB-8608-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzY1NjN8YXBwbGljYXRpb24vcGRmfGFEWXhMMmhqWWk4NU1UYzRPVEkwTWpVek1qRTBMMU5FUWw4NE5qQTRYMGRDWDBWT0xuQmtaZ3w0OTVmYzEwYmYzYjk4YzAzN2Y4ZTFhMjIxOTY5Y2ExZjk0MDFiMDZjNmY0YTcwY2NmNWQxYzdkN2VjMDE3OGRm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8112714.htm
https://www.flinnsci.com/sds_838.05-l-tyrosine/sds_838.05/
https://www.fishersci.com/store/msds?partNumber=AAA1374009&productDescription=DL-TYROSINE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.durhamtech.edu/sites/default/files/safety_data_sheets/Chemistry-and-Biology/DL-Tyrosine%20cas556-03-6%20SDS.pdf
https://www.medchemexpress.com/dl-tyrosine.html
https://www.benchchem.com/product/b1579887#dl-tyrosine-3-3-d2-proper-disposal-procedures
https://www.benchchem.com/product/b1579887#dl-tyrosine-3-3-d2-proper-disposal-procedures
https://www.benchchem.com/product/b1579887#dl-tyrosine-3-3-d2-proper-disposal-procedures
https://www.benchchem.com/product/b1579887#dl-tyrosine-3-3-d2-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1579887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1579887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

